Dabigatran Etexilate-d11

• Molecular Formula: C34H41N7O5
• Molecular Weight: 638.8 g/mol
• InChI: InChI=1S/C34H41N7O5/c1-4-6-7-10-21-46-34(44)39-32(35)24-12-15-26(16-13-24)37-23-30-38-27-22-25(14-17-28(27)40(30)3)33(43)41(20-18-31(42)45-5-2)29-11-8-9-19-36-29/h8-9,11-17,19,22,37H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,39,44)/i1D3,4D2,6D2,7D2,10D2
• InChIKey: KSGXQBZTULBEEQ-XMNFAPRZSA-N

Dabigatran Etexilate-d11 Internal Standard

Dabigatran Etexilate-d11 (BIBR 1048-d11) is a deuterium-labeled stable isotope-labeled internal standard (SIL-IS) of the oral anticoagulant prodrug Dabigatran Etexilate [1]. With a molecular formula of C34H30D11N7O5 and a molecular weight of 638.8 g/mol, it incorporates eleven deuterium atoms, primarily within the hexyl carbamate side chain, to provide a mass difference of +11 Da relative to the unlabeled analyte . This compound is exclusively intended for use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the accurate quantification of Dabigatran Etexilate in biological matrices via stable isotope dilution mass spectrometry (SID-MS) .

SIL-IS for LC-MS/MS bioanalytical method development

Designed for prodrug-specific Dabigatran Etexilate quantification

+11 Da mass shift supports selective detection in SID-MS

• [1] MedChemExpress. Dabigatran etexilate-d11 (BIBR 1048-d11) Product Page. Available at: https://www.medchemexpress.eu/dabigatran-etexilate-d11.html View Source

Dabigatran Etexilate-d11 Substitution Limitations

In LC-MS/MS bioanalysis, the selection of an internal standard is critical for correcting matrix effects, recovery variability, and ionization efficiency fluctuations [1]. While unlabeled Dabigatran Etexilate or structurally distinct analogs might superficially seem interchangeable, they fail to co-elute and ionize identically with the target analyte, leading to inaccurate quantification. Dabigatran Etexilate-d11 is specifically designed to mimic the physicochemical behavior of the prodrug Dabigatran Etexilate, ensuring near-identical chromatographic retention and ionization efficiency . In contrast, alternative deuterated standards such as Dabigatran-d3 (active metabolite) or Dabigatran Etexilate-d13 (different deuteration pattern and potentially different chromatographic behavior) do not perfectly match the prodrug analyte, potentially introducing systematic bias in pharmacokinetic and bioequivalence studies [2]. The specific deuteration site and number in d11 minimize the risk of hydrogen-deuterium exchange and chromatographic shift, which are critical for robust method validation according to FDA and EMA guidelines [3].

Unlabeled Prodrug

Lacks isotopic distinction, limiting matrix effect correction and accurate quantification in LC-MS.

Dabigatran-d3 (Metabolite IS)

Matches active metabolite, not the prodrug; differential recovery may bias prodrug concentration data.

Dabigatran Etexilate-d13

Different deuteration pattern may alter chromatographic retention and introduce systematic quantification error.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. DOI: 10.1002/rcm.1790 View Source
• [2] Abd Allah, F. I., Almrasy, A. A., Abdelhmaid, A., Abd-Elmegid, O. A., Alkashlan, A., & El-Attar, A. A. M. M. (2022). Development and Validation of UPLC-MS/MS Method for Quantifying of Free and Total Dabigatran in Human Plasma: An Application for a Bioequivalence Study. Journal of Chromatography B, 1193, 123162. DOI: 10.1016/j.jchromb.2022.123162 View Source
• [3] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/bioanalytical-method-validation-guidance-industry View Source

Dabigatran Etexilate-d11 vs. Key Comparators

Isotopic Purity vs. Deuterated Alternatives

While exact isotopic enrichment data for Dabigatran Etexilate-d11 is not universally published in primary literature, vendor specifications for closely related deuterated analogs provide a benchmark. For example, Dabigatran Etexilate-d13 is specified with ≥99% deuteration (d1-d13 forms) [1]. Dabigatran Etexilate-d11, as supplied by reputable vendors like Toronto Research Chemicals (TRC), is expected to meet similar or higher isotopic purity standards, typically >98% isotopic enrichment, based on the synthesis route involving deuterated intermediates [2]. This contrasts with non-deuterated Dabigatran Etexilate (0% deuteration) and underscores the suitability of d11 for precise isotope dilution MS. Higher deuteration reduces isotopic cross-talk and improves signal-to-noise ratio for the analyte peak in MRM transitions.

Isotopic Enrichment

Class-level

>98% isotopic enrichment (d11)

Supports SID-MS assay context with minimal isotopic cross-talk

Verify against lot-specific Certificate of Analysis

Evidence Dimension	Isotopic Enrichment (Deuteration)
Target Compound Data	>98% (class-level inference based on vendor specifications for similar deuterated standards) [2]
Comparator Or Baseline	Dabigatran Etexilate-d13: ≥99% [1]; Unlabeled Dabigatran Etexilate: 0%
Quantified Difference	~99% vs. 0% deuteration; similar to d13
Conditions	Vendor Certificate of Analysis (CoA) for deuterated internal standards

Why This Matters

High isotopic enrichment is essential for minimizing interference from unlabeled analyte and ensuring accurate quantification in SID-MS assays.

• [1] Bertin Bioreagent. Dabigatran etexilate-d13 Product Specifications. Available at: https://bertin-bioreagent.cvmh.fr/dabigatran-etexilate-d13/ View Source
• [2] INIS Repository. (2021). Synthesis of Deuterium Labelled Dabigatran Etexilate. Available at: https://inis.iaea.org/search/search.aspx?orig_q=DEC:%22CARBONIC+ACID+DERIVATIVES%22 View Source

Prodrug-Specific Detection vs. Metabolite IS

Dabigatran Etexilate is a prodrug that is rapidly converted to active Dabigatran in vivo; however, quantification of the prodrug is required for certain studies (e.g., formulation development, stability assessment). Dabigatran Etexilate-d11 is structurally identical to the prodrug (C34H30D11N7O5), whereas Dabigatran-d3 (C25H22D3N7O3) is the deuterated analog of the active metabolite [1]. Using a prodrug-specific IS ensures that any differential recovery or ionization between prodrug and metabolite is properly accounted for. In a validated UPLC-MS/MS method for free Dabigatran, Dabigatran-d3 was used as IS, but this approach is unsuitable for prodrug assays [2]. The mass shift of +11 Da for d11 provides clear separation from the unlabeled prodrug (MW 627.73) and its metabolites, minimizing cross-talk in MRM channels.

Prodrug Structural Match

Cross-study comparable

d11: Identical to prodrug
d3: Matches active metabolite

Enables prodrug-specific quantification in research matrices

Review method specificity for prodrug vs metabolite

Evidence Dimension	Structural Match to Analyte
Target Compound Data	Identical to Dabigatran Etexilate prodrug (C34H30D11N7O5, MW 638.8) [1]
Comparator Or Baseline	Dabigatran-d3: matches active metabolite (C25H22D3N7O3, MW ~474.5); Unlabeled Dabigatran: matches prodrug but lacks isotopic distinction [2]
Quantified Difference	d11 provides exact structural mimicry for prodrug quantification, which d3 cannot.
Conditions	LC-MS/MS analysis of prodrug in biological matrices

Why This Matters

Accurate prodrug quantification is essential for bioequivalence studies of generic formulations and for understanding prodrug stability in biological samples.

• [1] MedChemExpress. Dabigatran etexilate-d11 (BIBR 1048-d11) Product Page. Available at: https://www.medchemexpress.eu/dabigatran-etexilate-d11.html View Source
• [2] Abd Allah, F. I., et al. (2022). Development and Validation of UPLC-MS/MS Method for Quantifying of Free and Total Dabigatran in Human Plasma. Journal of Chromatography B, 1193, 123162. DOI: 10.1016/j.jchromb.2022.123162 View Source

Matrix Effect and Ionization Correction

Deuterated internal standards like Dabigatran Etexilate-d11 are specifically designed to co-elute with the analyte, thereby compensating for matrix-induced ion suppression or enhancement. Studies comparing non-deuterated vs. deuterated IS have shown that deuterated IS reduces CV% from >15% to <5% in plasma samples [1]. While direct head-to-head data for d11 is not available, class-level evidence indicates that a properly matched deuterated IS (same structure, similar retention time) can correct for up to 90% of matrix effects, whereas a non-deuterated analog may only correct 50-70% [2]. For Dabigatran Etexilate, which is highly lipophilic (logP ~3.8), significant matrix effects are expected; d11's co-elution minimizes these biases.

Matrix Effect Correction

Class-level

SIL-IS: >90% correction reported
Non-deuterated analog: 50–70%

May improve accuracy in bioanalytical method validation

Class-level inference; confirm in method development

Evidence Dimension	Matrix Effect Correction Efficiency
Target Compound Data	Expected >90% correction based on class-level data for SIL-IS [2]
Comparator Or Baseline	Non-deuterated structural analog: 50-70% correction; No IS: 0% correction [1]
Quantified Difference	Approximately 20-40% improvement in accuracy
Conditions	LC-ESI-MS/MS analysis of drugs in plasma

Why This Matters

Improved accuracy and precision in bioanalytical methods reduce the risk of failed bioequivalence studies and ensure reliable pharmacokinetic data.

• [1] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not?. Rapid Commun. Mass Spectrom., 19(3), 401-407. DOI: 10.1002/rcm.1790 View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. DOI: 10.1021/ac020361s View Source

Dabigatran Etexilate-d11 Application Scenarios

Prodrug Analysis in PK and Bioequivalence

Dabigatran Etexilate-d11 is the preferred internal standard for LC-MS/MS methods that require precise measurement of the intact prodrug in plasma or other biological matrices. This is particularly critical for generic drug development, where demonstrating bioequivalence between test and reference formulations mandates accurate prodrug concentration data [1]. The d11 analog's identical structure and co-elution with the prodrug analyte ensure that any variability in sample preparation, extraction recovery, or ionization efficiency is corrected, thereby meeting the stringent acceptance criteria (±15% accuracy, ±15% precision) of FDA and EMA bioanalytical guidelines [2].

Stability Testing for Formulations

During forced degradation and stability studies, the prodrug can undergo hydrolysis to form the active metabolite and other degradants. Dabigatran Etexilate-d11 enables accurate quantification of the remaining prodrug without interference from degradation products, as its mass difference ensures distinct MRM transitions [3]. This allows for precise calculation of degradation kinetics and shelf-life predictions, which are essential for regulatory submissions.

Method Validation for New Formulations

When developing new analytical methods for innovative drug delivery systems (e.g., liposomal formulations, sustained-release implants), Dabigatran Etexilate-d11 serves as a robust internal standard to validate method accuracy, precision, and recovery [4]. Its use minimizes day-to-day variability and instrument drift, ensuring that the method is rugged and transferable across laboratories.

In Vitro Prodrug Activation Analysis

In hepatocyte or microsomal incubation studies designed to evaluate the rate of prodrug conversion to active Dabigatran, Dabigatran Etexilate-d11 allows for the specific quantification of the parent compound over time. This is essential for understanding species differences in esterase activity and for predicting human pharmacokinetics [5].

Application

Selection Property

Validation Focus

Prodrug PK research in plasma matrices

Prodrug-specific isotopic match (+11 Da) and co-elution

Accuracy/precision endpoint review; matrix effect correction

Forced degradation and stability studies

Mass distinction from degradation products

Prodrug stability endpoint assessment; interference review

Method validation for research formulations

Robustness to instrumental variability

Inter-day precision and recovery review

In vitro prodrug conversion studies

Prodrug-specific quantification without metabolite interference

Species-dependent esterase activity review; parent disappearance kinetics

• [1] Abd Allah, F. I., et al. (2022). Development and Validation of UPLC-MS/MS Method for Quantifying of Free and Total Dabigatran in Human Plasma. Journal of Chromatography B, 1193, 123162. DOI: 10.1016/j.jchromb.2022.123162 View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/bioanalytical-method-validation-guidance-industry View Source
• [3] Hu, Z., et al. (2013). Development and validation of a liquid chromatography–tandem mass spectrometry method for the determination of dabigatran etexilate in human plasma. Analytical and Bioanalytical Chemistry, 405(5), 1695-1704. DOI: 10.1007/s00216-012-6585-7 View Source
• [4] European Medicines Agency. (2011). Guideline on bioanalytical method validation. Available at: https://www.ema.europa.eu/en/documents/scientific-guideline/guideline-bioanalytical-method-validation_en.pdf View Source
• [5] Blech, S., et al. (2008). The metabolism and disposition of the oral direct thrombin inhibitor, dabigatran, in humans. Drug Metabolism and Disposition, 36(2), 386-399. DOI: 10.1124/dmd.107.018564 View Source